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Compound of Interest

Compound Name:
2-CHLORO-1,1-

DIETHOXYETHANE

Cat. No.: B156400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-chloro-1,1-diethoxyethane, a

versatile chemical intermediate. The document details its chemical identity, physicochemical

properties, and spectroscopic data. A detailed experimental protocol for its synthesis is

provided, along with a discussion of its primary applications in organic synthesis. This guide is

intended to be a valuable resource for researchers, chemists, and professionals in the field of

drug development and chemical manufacturing.

Chemical Identity and Structure
2-Chloro-1,1-diethoxyethane, also known by its common name chloroacetaldehyde diethyl

acetal, is an organic compound belonging to the acetal functional group. Its structure features a

central carbon atom bonded to a hydrogen, a chloromethyl group (-CH2Cl), and two ethoxy

groups (-OCH2CH3).

IUPAC Name: 2-chloro-1,1-diethoxyethane[1]

Chemical Formula: C₆H₁₃ClO₂

CAS Registry Number: 621-62-5[2]
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Molecular Weight: 152.62 g/mol

Structure:

Reactants

Reaction Conditions

Products
1,1-Diethoxyethane

Reaction

Chlorine (Cl2)

Controlled Temperature (e.g., 0-5 °C)

Inert Atmosphere (optional)
2-Chloro-1,1-diethoxyethane

Hydrogen Chloride (HCl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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